Cas no 56-53-1 (Diethylstilbestrol)

• Product Name: Diethylstilbestrol
• CAS No: 56-53-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 33626
• PubChem ID: 448537
• Update Time: 2026-02-03

Diethylstilbestrol Chemical and Physical Properties

Names and Identifiers

• Diethyl stilbestrol
• Stilboestrol
• a,a-Diethyl-4,4-Stilbenediol Carc.
• (E)-Diethylstilbestrol
• 4,4'-(3-Hexene-3,4-diyl)diphenol
• Purity of Diethylstilboestrol
• trans-Diethyl Stilbestrol
• trans-Diethylstilbestrol Solution
• Diethylstilbestro
• 200μg
• 4,4'-(1,2-diethyl-1,2-ethenediyl)bisphenol
• Atovaquone
• Bufon
• Cyren
• cyrena
• DES
• Desma
• Estril
• OeKolp
• Sibol
• Stil
• Stilbestrol
• (E)-3,4-Bis(4-hydroxyphenyl)-3-hexene
• (E)-4,4'-(1,2-Diethyl-1,2-ethenediyl)bisphenol
• 乙烯雌酚
• Diethylstilbestrol
• Distilbene
• Agostilben
• Estrobene
• Estromenin
• Stilboestroform
• Vagestrol
• Synestrin
• Palestrol
• Stilbetin
• Antigestil
• Fonatol
• Diethylstilbesterol
• Synthoestrin
• Stilbestrone
• Oestromensyl
• Oestrogenine
• Menostilbeen
• Oestromienin
• Syntofolin
• Pabestrol
• Synthofolin
• Oestromenin
• Iscovesco
• Estrosyn
• Domestrol
• Comestrol
• Microest
• Stilbofolin
• Stilboefral
• Sexocretin
• Milestrol
• Grafestrol
• Dyestrol
• Cyren A
• Micrest
• Serral
• Makarol
• Stilkap
• Diastyl
• OeK
• AI3-17297
• Tampovagan
• Co Pharma Brand of Diethylstilbestrol
• NCGC00090749-01
• Diethylstilbestrol, Disodium Salt
• Diethylstilbestrol BP
• Gynopharm
• DTXCID10465
• A831077
• C18H20O2
• NSC-756736
• Di-Estryl
• BRD-K45330754-001-09-2
• 4,4'-Dihydroxydiethylstilbene
• Hi-Bestrol
• Phenol, 4,4'-(1,2-diethyl-1,2-ethenediyl)bis-, (E)-
• Phenol, 4,4'-(1,2-diethyl-1,2-ethenediyl)bis-, (Z)-
• 4,2-Diethyl-1,2-ethenediyl)bisphenol
• DIETHYLSTILBESTROL (diethylstilbestr
• NCGC00090749-15
• CCRIS 9140
• oestrolmensil
• SPECTRUM1500244
• 4,4'-(1,2-Diethyl-1,2-ethenediyl)bisphenol, trans
• BSPBio_000772
• NCGC00090749-06
• 3-Hexene,3,4-bis(p-hydroxyphenyl)-, (E)-
• Tox21_111005
• EN300-120642
• 6898-97-1
• DIETHYLSTILBESTROL (SEE ALSO TRANSGENIC MODEL EVALUATION (DIETHYLSTILBESTROL))
• Apstil
• Prestwick2_000756
• Diethylstilbestrol [USAN:INN]
• E-Diethylstilbestrol
• CCG-38961
• Diethylstilbestrol; (Phenol,4,4-( 1,2-diethyl-1,2-ethenediyl) bis, (E))
• Synthestrin
• Dietilstilbestrolo
• Q423989
• Dietilestilbestrol [Spanish]
• EINECS 200-278-5
• WLN: QR DY2&UY2&R DQ
• MLS000028447
• NCGC00090749-09
• Stilbestrol, diethyl-
• diethylstilbestrol (DES)
• 4,4'-Stilbenediol, .alpha.,.alpha.'-diethyl-, (E)-
• LS-146816
• Dietilestilbestrol
• Rcra waste number U089
• AS-13377
• GTPL2801
• neo-oe stranol 1
• Dietilstilbestrolo [DCIT]
• EN300-1268179
• trans-alpha,alpha'-Diethyl-4,4'-Stilbenediol
• DIETHYLSTILBESTROL [MI]
• DIETHYLSTILBESTROL [INN]
• Stilbestrol (TN)
• cis-Des
• Tox21_300526
• Prestwick3_000756
• 3,4-bis(4-hydroxyphenyl)hex-3-ene
• s1859
• InChI=1/C18H20O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h5-12,19-20H,3-4H2,1-2H3/b18-17+
• Destrol
• Phenol, 4,4'-(1,2-diethyl-1,2-ethylenediyl)bis-, (Z)- (9CI)
• DIETHYLSTILBESTROL [USP-RS]
• 4,4'-(Hex-3-ene-3,4-diyl)diphenol
• Oestromensil
• DES (synthetic estrogen)
• SR-01000745070-5
• NCGC00090749-05
• Tampovagan stilboestrol
• (Z,E)-Diethylstilbestrol
• Prestwick_1070
• Rumestrol 1
• RCRA waste no. U089
• Gerda Brand of Diethylstilbestrol
• 4,4'-Stilbenediol, alpha,alpha'-diethyl-, (E)-
• TRANS-DIETHYSTILBESTEROL
• DIETHYLSTILBESTROL [HSDB]
• BRD-K17084514-001-01-7
• 4, .alpha.,.alpha.-diethyl-
• 3,4'-Dihydroxyphenyl)hex-3-ene
• CHEBI:41922
• Z2568587997
• trans-4,4'-(1,2-Diethyl-1,2-ethenediyl)bisphenol
• cis-Diethylstilbesterol
• alpha,alpha'-Diethylstilbenediol
• D0526
• NSC3070
• STK366318
• CHEMBL411
• Tox21_202407
• neo-Oestranol 1
• BPBio1_000850
• trans-Diethylstilboesterol
• Phenol, 4,4'-[(1E)-1,2-diethyl-1,2-ethenediyl]bis-
• Diethylstilbestrol [Nonsteroidal oestrogens]
• (E)-alpha,-alpha'-diethyl-4,4'-stilbenediol
• hibestrol
• DTXSID3020465
• D0Y2NE
• 4,4'-Stilbenediol, .alpha.,.alpha.'-diethyl-
• RGLYKWWBQGJZGM-ISLYRVAYSA-
• MLS002174252
• SR-01000745070-3
• (E)-4,4'-(hex-3-ene-3,4-diyl)diphenol
• Diethylstilbestrol [USP:INN:BAN]
• Diethylstilbestrol, (Z)-Isomer
• DEB
• Acnestrol
• diethylstilboestrol
• HMS3714G14
• HMS2091M18
• .alpha.,.alpha.'-Diethyl-(E)-4,4'-stilbenediol
• 4,4'-(3E)-hex-3-ene-3,4-diyldiphenol
• 3,4-(Di-4-hydroxyphenyl)hex-3-ene, (E)-
• Comestrol estrobene
• 56-53-1
• Spectrum5_000799
• Oestrol vetag
• Estilbin (MCO)
• Bertrol
• Dietilestilbestrol [INN-Spanish]
• NCGC00090749-04
• Diethylstilbestrol; ((E)-4,4-( 1,2-diethyl-1,2-ethenediyl)bis-phenol, (E))
• 3,4'(4,4'-Dihydroxyphenyl)hex-3-ene
• (Z)-4,4'-(1,2-Diethyl-1,2-ethylenediyl)bisphenol
• (E)-alpha, alpha'-diethyl-4,4'-stilbened iol
• Phenol, 4,4'-(1,2-diethyl-1,2-ethylenediyl)bis-, (Z)-
• HMS2090C14
• Sedestran
• 3,4-Bis(4-hydroxyphenyl)-3-hexene
• trans-.alpha.,4'-stilbenediol
• 4-[(E)-1-ethyl-2-(4-hydroxyphenyl)but-1-enyl]phenol
• 731DCA35BT
• Diethylstilboesterol
• Bio-des
• Diethylstilbestrol, European Pharmacopoeia (EP) Reference Standard
• Diethylstilbestrolum
• SR-01000745070
• HY-14598
• BSPBio_002201
• SW197137-4
• 3,4-Bis(p-hydroxyphenyl)-3-hexene, trans
• DiBestrol 2 Premix
• 4,4'-dihydroxy-alph a,beta-diethylstilbene
• 3,4-Bis(p-hydroxyphenyl)-3-hexene
• Stibilium
• D81873
• DTXSID3040770
• LS-220
• HMS1920G08
• trans-.alpha.,.alpha.'-diethyl-4-4'-stilbenediol
• APS Brand of Diethylstilbestrol
• DiBestrol '2' Premix
• Stilbofollin
• SR-01000745070-4
• REGID_for_CID_448537
• 4,4'-Stilbenediol, .alpha.,.alpha.'-diethyl-, (Z)-
• anti gestil
• Percutatrine oestrogenique iscovesco
• Stil-Rol
• trans-Diethylstilbestrol
• Oestromon
• DIETHYLSTILBESTROL [ORANGE BOOK]
• Phenol 4,4'-(1,2-diethyl-1,2-ethenediyl)bis-, (E)-
• AKOS005111142
• Diaethylstilboestrolum
• C07620
• D00577
• NCGC00090749-08
• NCGC00090749-12
• Stilbene Estrogen
• HMS2232N11
• Fenol, 4,4'-[(1E)-1,2-dietil-1,2-etenodiil] bis-
• Estilbin MCO
• alpha,alpha'-Diethyl-(E)-4,4'-stilbenediol
• DB00255
• trans-Diethylstilbesterol
• DIETHYLSTILBESTROL [VANDF]
• SR-01000745070-9
• HMS1570G14
• Stilbol
• 4, .alpha.,.alpha.'-diethyl-
• 4, .alpha.,.alpha.'-diethyl-, (E)-
• Diethylstilbestrol (USP/INN)
• SMR000058263
• 4-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol
• Diethylstilbestrol, >=99% (HPLC)
• Phenol,4'-(1,2-diethyl-1,2-ethenediyl)bis-, (E)-
• Co-Pharma Brand of Diethylstilbestrol
• BIDD:ER0159
• cis-alpha,alpha'-Diethyl-4,4'-stilbenediol
• BRN 2056095
• 4,4'-Stilbenediol, .alpha.,.alpha.-diethyl-, (E)-
• BDBM20625
• MG 137
• New-Estranol 1
• Protectona
• HMS3650A09
• NSC-3070
• 4,4'-Dihydroxy-alpha,beta-diethylstilbene
• UNII-731DCA35BT
• trans-4,4 '-(1,2-diethyl-1,2-ethenediyl)bisphenol
• NCGC00254539-01
• Dawe's destrol
• Stilbestroform
• Climaterine
• 3-Hexene,4-bis(p-hydroxyphenyl)-
• Dicorvin
• 4,4'-hex-3-ene-3,4-diyldiphenol
• Diethylstilbestrolum [INN-Latin]
• NSC756736
• Diethylstilbestrol, United States Pharmacopeia (USP) Reference Standard
• Estrogen, Stilbene
• trans-.alpha.,.alpha.'-Diethyl-4,4'-stilbenediol
• BOVINE MUSCLE (diethylstilbestrol blank)
• Idroestril
• CAS-56-53-1
• Pharmakon1600-01500244
• NCGC00090749-02
• CHEBI:92795
• HMS2097G14
• CS-0369240
• DIETHYLSTILBESTROL [IARC]
• 4-[(3E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol
• Dibestrol
• DIETHYLSTILBESTROL [USP MONOGRAPH]
• NSC 3070
• CAS-6898-97-1
• Rumestrol 2
• NCGC00090749-07
• Tox21_111005_1
• 4,4'[(1E)-1,2-diethyl-1,2-ethenediyl]bis-phenol
• DIETHYLSTILBESTROL [EP MONOGRAPH]
• Estrogenine
• CCRIS 240
• MLS002222298
• DTXCID1020770
• (E)-alpha, alpha'-diethyl-4,4'-stilbenediol
• DIETHYLSTILBESTROL [MART.]
• .alpha.,.alpha.'-Diethylstilbenediol
• HSDB 3060
• IDI1_000519
• Diethylstilbestrol, VETRANAL(TM), analytical standard
• alpha,alpha'-Diethyl-4,4'-stilbenediol
• strobene
• SBI-0051346.P003
• 4,4'-Stilbenediol, alpha,alpha'-diethyl-, (Z)-
• Sintestrol
• NCGC00259956-01
• Estilbin ''MCO''
• HMS501J21
• Neo-Oestranol I
• Stilbestro
• Phenol, 4,4'-((1E)-1,2-diethyl-1,2-ethenediyl)bis-
• 4,4'-Dihydroxy-.alpha.,.beta.-diethylstilbene
• diethylstilbestrol-
• .alpha.,.alpha.'-Diethyl-4,4'-stilbenediol
• 4, 2,2'-diethyl-
• 3erd
• TRANSGENIC MODEL EVALUATION (DES)
• ST IL
• NCGC00090749-03
• Tylosterone
• DIETHYLSTILBESTROL [WHO-DD]
• SCHEMBL9223
• NS00010902
• LS-14649
• MFCD00002373
• (E,Z)-Diethylstilbestrol
• BRD-K45330754-001-22-5
• 1ST011010
• BRD-K45330754-001-21-7
• ESTILBIN 'MCO
• .alpha., .alpha.'-Diethylstilbenediol
• Trans-bis-(hydroxy-4-phenyl)-3,4 hexene-3
• Boestrol
• Stilboesterol
• 4-[4-(4-hydroxyphenyl)hex-3-en-3-yl]phenol
• 200-278-5
• DIETHYLSTILBESTROL (USP-RS)
• 4,4'-STILBENEDIOL, ALPHA, ALPHA'-DIETHYL-, (E)-
• ESTILBIN''MCO''
• 4,4'-Dihydroxy-alpha, beta-diethylstilbene
• 3-Hexene,3,4-bis(p-hydroxyphenyl)-
• 4,4'-STILBENEDIOL, ALPHA, ALPHA'-DIETHYL-
• 3-Hexene, 3,4-bis(p-hydroxyphenyl)-
• TRANS-4,4'-DIHYDROXY-ALPHA,BETA-DIETHYLSTILBENE
• 3, 4-Bis(p-hydroxyphenyl)-3-hexene
• G03CB02
• DIETHYLSTILBESTROL (EP MONOGRAPH)
• MSK011010
• Neo-Oestronol I
• 2,2'-DIETHYL-4,4'-STILBENEDIOL
• DIETHYLSTILBESTROL (IARC)
• 4-(4-(4-hydroxyphenyl)hex-3-en-3-yl)phenol
• G03CC05
• HY-14598R
• alpha, alpha'-Diethylstilbenediol
• Diethylstilbestrol (Standard)
• 678-392-3
• 4,4'-Stilbenediol, alpha,alpha'-diethyl-, (E)-(8CI)
• 3,4-BIS(PARAHYDROXYPHENYL)-3-HEXENE
• DIETHYLSTILBESTROL (USP MONOGRAPH)
• 4,4'-Dihydroxy-.alpha., .beta.-diethylstilbene
• DIETHYLSTILBESTROL (MART.)
• 4,4'-(1,2-DIETHYL-1,2-ETHENEDIYL)BIS-PHENOL
• 4,4'-Stilbenediol, 2,2'-diethyl-
• Diethylstilbenediol
• L02AA01

• MDL： MFCD00002373
• Inchi： 1S/C18H20O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h5-12,19-20H,3-4H2,1-2H3/b18-17+
• InChI Key： RGLYKWWBQGJZGM-ISLYRVAYSA-N
• SMILES： OC1C=CC(=CC=1)/C(/CC)=C(/C1C=CC(=CC=1)O)\CC

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White flake crystals.
• Density: 1.1096 (rough estimate)
• Melting Point: 169-175 ºC
• Boiling Point: 351.51°C (rough estimate)
• Flash Point: 104°C c.c.
• Refractive Index: 1.4800 (estimate)
• Solubility: methanol: 0.1 g/mL, clear, faintly yellow
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Isomerizes rapidly in Benzene, Chloroform, and Ether. Keep Shielded from light.
• PSA: 40.46000
• LogP: 4.82860
• Merck: 13,3155
• Solubility: It is soluble in ethanol, diethyl ether, chloroform, fatty oil and dilute alkali solution, and almost insoluble in water. Neutral to litmus.

Diethylstilbestrol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315,H319,H335,H350,H360,H410
• Warning Statement： P201,P261,P273,P305+P351+P338,P308+P313,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 45-61-36/37/38-51/53
• Safety Instruction： S53-S36/37/39-S45-S60-S61
• FLUKA BRAND F CODES：10
• RTECS：WJ5600000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R40; R45; R61; R36/37/38; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Diethylstilbestrol

Diethylstilbestrol (CAS No. 56-53-1): A Comprehensive Overview of Its Chemical Profile and Recent Research Applications

Diethylstilbestrol, with the chemical formula C₁₈H₂₀O₂ and CAS number 56-53-1, is a synthetic nonsteroidal estrogen that has been extensively studied for its biological and pharmacological properties. This compound, first synthesized in the early 20th century, has played a significant role in various medical applications, including the treatment of certain hormonal disorders and as a research tool in endocrinology. Over the years, Diethylstilbestrol has been the subject of numerous clinical trials and academic investigations, contributing to our understanding of estrogenic mechanisms and their implications in human health.

The chemical structure of Diethylstilbestrol (CAS No. 56-53-1) consists of a stilbene core with two ethyl groups attached to the aromatic rings, which enhances its estrogenic activity compared to natural estrogens like estradiol. This structural feature allows it to bind effectively to estrogen receptors (ERα and ERβ) in target tissues, leading to a range of physiological effects. The compound's high affinity for these receptors has made it a valuable tool in studying estrogen signaling pathways and their role in various diseases.

In recent years, research on Diethylstilbestrol (CAS No. 56-53-1) has expanded beyond traditional medical applications. Studies have explored its potential in combating certain types of cancer by modulating estrogen receptor activity. For instance, preclinical trials have suggested that Diethylstilbestrol may have chemopreventive effects against breast cancer by inhibiting the growth of estrogen receptor-positive (ER+) tumor cells. These findings have opened new avenues for therapeutic strategies in oncology.

Moreover, the pharmacokinetic properties of Diethylstilbestrol have been scrutinized to improve its therapeutic efficacy and reduce potential side effects. Research has focused on developing derivatives with enhanced selectivity for ERα over ERβ, aiming to minimize unwanted metabolic consequences associated with non-selective estrogens. Such advancements are crucial for optimizing the use of Diethylstilbestrol (CAS No. 56-53-1) in clinical settings.

The compound's role in reproductive health has also been a focal point of investigation. Studies have examined its effects on fertility and menstrual cycles, providing insights into the complex interplay between estrogens and reproductive physiology. Additionally, Diethylstilbestrol has been used as a model compound to study the long-term impacts of estrogen exposure on development and aging.

Numerous studies have highlighted the importance of understanding the dosing and administration protocols for Diethylstilbestrol (CAS No. 56-53-1) to ensure safety and efficacy. Clinical trials have demonstrated that controlled release formulations can improve bioavailability and reduce systemic side effects. These developments are essential for translating preclinical findings into effective therapeutic interventions.

The environmental impact of synthetic estrogens like Diethylstilbestrol has also been a subject of concern. Research has explored the persistence of these compounds in aquatic ecosystems and their potential effects on non-target organisms. Efforts are underway to develop sustainable practices that minimize environmental contamination while maintaining therapeutic benefits.

In conclusion, Diethylstilbestrol, identified by CAS number 56-53-1, remains a critical compound in both medical research and clinical applications. Its unique chemical properties and biological activities continue to drive innovation in endocrinology, oncology, and reproductive health. As research progresses, new applications and derivatives of this compound are likely to emerge, further solidifying its significance in modern medicine.